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Compound of Interest

Compound Name: Isobutyltriethoxysilane

Cat. No.: B103999

In-depth Technical Guide:
Isobutyltriethoxysilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of
isobutyltriethoxysilane, a versatile organosilicon compound.

Molecular Identity and Properties

Isobutyltriethoxysilane is an organoethoxysilane characterized by the presence of an isobutyl
group and three ethoxy groups attached to a central silicon atom. This structure imparts
properties that make it useful in a variety of applications, including as a surface modifying
agent and a chemical intermediate.

Below is a summary of its key molecular and physical properties:
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Property Value

Molecular Formula C10H2403sSi

Linear Formula (CH3)2CHCH2Si(OC2H5)3
Molecular Weight 220.38 g/mol

IUPAC Name triethoxy(2-methylpropyl)silane
CAS Number 17980-47-1

Appearance Colorless liquid

Density 0.88 g/mL at 25 °C

Boiling Point 190-191 °C

Flash Point 60.5 °C (closed cup)

Refractive Index

n20/D 1.4

Logical Relationships of Isobutyltriethoxysilane

Properties

The following diagram illustrates the relationship between the structural components of

isobutyltriethoxysilane and its resulting chemical properties and applications.
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Molecular Structure
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and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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